Cas no 2171428-40-1 (3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid)

• Product Name: 3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid
• CAS No: 2171428-40-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6184252
• PubChem ID: 165582092
• Update Time: 2025-08-05

3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid
• EN300-1565578
• 3-{2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclohexyl}propanoic acid
• 2171428-40-1

• Inchi： 1S/C27H32N2O5/c1-17(26(32)29-24-13-7-2-8-18(24)14-15-25(30)31)28-27(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23-24H,2,7-8,13-16H2,1H3,(H,28,33)(H,29,32)(H,30,31)/t17-,18?,24?/m0/s1
• InChI Key： KHABOLJTZWFRCA-JPEQQQOWSA-N
• SMILES： O=C([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCCC1CCC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid

Introduction to 3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid (CAS No. 2171428-40-1)

3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid, with the CAS number 2171428-40-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexyl ring, a propanoic acid moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups endows the molecule with a range of potential biological activities and applications.

The Fmoc protecting group is particularly noteworthy due to its widespread use in solid-phase peptide synthesis (SPPS). The Fmoc group is known for its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and peptidomimetics. In the context of 3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid, the Fmoc group plays a crucial role in protecting the amino functionality during synthesis, ensuring that the final product retains its intended structure and reactivity.

The cyclohexyl ring in the structure of 3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid contributes to the overall rigidity and conformational stability of the molecule. This rigidity can be advantageous in drug design, as it can help to enhance the binding affinity and selectivity of the compound for specific biological targets. Additionally, the cyclohexyl ring can influence the lipophilicity and solubility properties of the molecule, which are critical factors in determining its pharmacokinetic profile.

The propanoic acid moiety in 3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid provides a carboxylic acid functional group, which can participate in various chemical reactions and interactions. Carboxylic acids are known for their ability to form hydrogen bonds and coordinate with metal ions, making them useful in a variety of biological processes. In drug development, carboxylic acids can serve as binding sites for target proteins or enzymes, enhancing the potency and efficacy of the compound.

Recent research has highlighted the potential applications of compounds like 3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid in various therapeutic areas. For instance, studies have shown that similar compounds with cyclohexyl and Fmoc functionalities exhibit promising antiviral and anticancer activities. These findings suggest that 3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid could be a valuable lead compound for further investigation in drug discovery programs.

In addition to its potential therapeutic applications, 3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid has also been studied for its use as a building block in supramolecular chemistry. Supramolecular assemblies formed from such compounds can have unique properties and functionalities, making them useful in areas such as materials science and nanotechnology. For example, researchers have explored the self-assembling behavior of similar molecules to create nanostructures with controlled morphology and functionality.

The synthesis of 3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include coupling reactions between amino acids and protected intermediates, followed by deprotection steps to reveal the final product. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

In conclusion, 3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid (CAS No. 2171428-40-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug development, supramolecular chemistry, and other advanced applications. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in the scientific community.